Cas no 869071-19-2 (4-acetylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate)

• Product Name: 4-acetylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate
• CAS No: 869071-19-2
• MF: C₁₄H₁₄N₂O₆S
• MW: 338.335762500763
• CID: 5762877
• PubChem ID: 7197042
• Update Time: 2025-06-14

4-acetylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate Chemical and Physical Properties

Names and Identifiers

• SR-01000017164
• 4-acetylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate
• SR-01000017164-1
• (4-acetylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate
• AKOS024614508
• F1850-0045
• 869071-19-2

• Inchi： 1S/C14H14N2O6S/c1-9(17)10-4-6-11(7-5-10)22-23(20,21)12-8-15(2)14(19)16(3)13(12)18/h4-8H,1-3H3
• InChI Key： PLYHHNCTJOPLCS-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(N(C)C1=O)=O)(=O)(=O)OC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 338.05725734g/mol
• Monoisotopic Mass: 338.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-acetylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate

Comprehensive Analysis of 4-acetylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate (CAS No. 869071-19-2)

The compound 4-acetylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate (CAS No. 869071-19-2) is a highly specialized sulfonate derivative with a unique molecular structure. Its tetrahydropyrimidine core and sulfonate functional group make it a subject of interest in pharmaceutical and material science research. Researchers are increasingly exploring its potential applications due to its structural versatility and reactivity.

In recent years, the demand for sulfonate-based compounds has surged, driven by their utility in drug development and organic synthesis. The 4-acetylphenyl moiety in this compound enhances its solubility and bioavailability, making it a candidate for targeted drug delivery systems. This aligns with the growing trend of precision medicine, where molecules with tailored properties are sought after.

The 1,3-dimethyl-2,4-dioxo segment of the molecule contributes to its stability under various conditions, a critical factor for high-performance materials. This feature has sparked interest in its use for advanced polymer formulations and coatings, particularly in industries requiring durable and chemically resistant materials. Searches for heat-resistant additives and UV-stable compounds often highlight the relevance of such derivatives.

From a synthetic chemistry perspective, the tetrahydropyrimidine-5-sulfonate scaffold offers opportunities for multi-step organic transformations. Its reactivity with nucleophiles and electrophiles has been a focus of recent studies, especially in the context of green chemistry and catalytic processes. Researchers are investigating its role in atom-efficient reactions, a hot topic in sustainable chemistry.

The compound’s CAS No. 869071-19-2 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains. With increasing emphasis on chemical traceability and safety compliance, this identifier is crucial for manufacturers and end-users alike. Questions like "sulfonate derivatives in pharmaceuticals" or "pyrimidine-based material science" frequently appear in academic and industrial queries.

In the context of drug discovery, the 4-acetylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate structure has been explored for its potential biological activity. Preliminary studies suggest interactions with enzyme targets, though further validation is needed. This aligns with the broader search trend for "novel heterocyclic bioactive compounds" and "sulfonate drug candidates."

Another area of interest is the compound’s spectroscopic properties. Its distinct UV-Vis absorption and NMR signatures facilitate analytical characterization, a recurring theme in quality control discussions. Laboratories often search for "sulfonate spectral data" or "pyrimidine derivative analysis," underscoring its practical significance.

Environmental considerations also play a role in its applications. The compound’s biodegradability profile and low ecotoxicity are being evaluated, reflecting the industry’s shift toward eco-friendly chemicals. Searches for "sustainable sulfonates" or "green heterocycles" highlight this intersection of chemistry and environmental science.

In summary, 4-acetylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate (CAS No. 869071-19-2) represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and synthetic chemistry. Its structural features and functional groups align with current research priorities, making it a valuable subject for further investigation.